Cas no 58165-85-8 ((R)-1-(4-hydroxyphenoxy)-3-(1-methylethyl)amino-2-propanol)

• Product Name: (R)-1-(4-hydroxyphenoxy)-3-(1-methylethyl)amino-2-propanol
• CAS No: 58165-85-8
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 2680888
• PubChem ID: 6328341
• Update Time: 2025-04-21

(R)-1-(4-hydroxyphenoxy)-3-(1-methylethyl)amino-2-propanol Chemical and Physical Properties

Names and Identifiers

• AKOS040747303
• (R)-1-(4-hydroxyphenoxy)-3-(1-methylethyl)amino-2-propanol
• ADUKCCWBEDSMEB-LLVKDONJSA-N
• SCHEMBL10816429

• Inchi： 1S/C12H19NO3/c1-9(2)13-7-11(15)8-16-12-5-3-10(14)4-6-12/h3-6,9,11,13-15H,7-8H2,1-2H3/t11-/m1/s1
• InChI Key： ADUKCCWBEDSMEB-LLVKDONJSA-N
• SMILES： O(C1C=CC(=CC=1)O)C[C@@H](CNC(C)C)O

Computed Properties

• Exact Mass: 225.13649347Da
• Monoisotopic Mass: 225.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.7Ų